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Compound of Interest

Compound Name: AMG 487 (S-enantiomer)

Cat. No.: B1434693

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
AMG 487 (S-enantiomer), a potent and selective antagonist of the chemokine receptor
CXCR3. The following procedural guidance is designed to ensure the safe handling and
disposal of this compound in a laboratory setting, aligning with standard safety protocols and
environmental responsibility.

Chemical and Physical Properties

A summary of the key quantitative data for AMG 487 is presented below for easy reference.
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Property Value

Molecular Weight 603.59 g/mol [1][2][3]
Molecular Formula C32H28F3Ns04[1][2][3]

Purity >98%[1][4][5]

Solubility Soluble to 100 mM in DMSOJ[1]

60 mg/mL in DMSO[4]

Insoluble in H20[3]

>122 mg/mL in EtOH[3]

Storage Temperature -20°C[1][3][4]

Hazard Assessment

According to available Safety Data Sheets (SDS), AMG 487 is not classified as a hazardous
substance or mixture.[6][7] This classification is a primary determinant for the recommended
disposal route. However, it is crucial to adhere to institutional and local regulations regarding
the disposal of all chemical waste.

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the disposal of AMG 487 (S-
enantiomer). This protocol is based on general guidelines for the disposal of non-hazardous
laboratory chemicals.[1][2][3][4][5]

1. Waste Ildentification and Segregation:

e Solid Waste: Collect un-used or surplus solid AMG 487 (S-enantiomer) in a clearly labeled,
sealed container.

e Liquid Waste (Solutions): If AMG 487 (S-enantiomer) is in a solvent (e.g., DMSO), the
disposal method will be dictated by the hazards of the solvent.
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o For solutions in non-hazardous, water-miscible solvents, proceed to the aqueous waste
disposal steps.

o For solutions in hazardous solvents, the mixture must be treated as hazardous waste and
disposed of according to your institution's hazardous waste management guidelines.

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into
contact with AMG 487 (S-enantiomer) should be collected in a designated solid waste
container.

. Decontamination of Reusable Glassware:

Wash contaminated glassware thoroughly with an appropriate solvent (e.g., ethanol or
acetone) to remove all residues of AMG 487 (S-enantiomer).

Collect the initial solvent rinse as chemical waste.

Follow with a standard laboratory detergent wash and rinse with deionized water.

. Disposal of Non-Hazardous Solid Waste:

For pure, solid AMG 487 (S-enantiomer) and contaminated disposable labware, place them
in a securely sealed, and clearly labeled waste container.

The label should indicate "Non-Hazardous Chemical Waste" and list the contents.

Dispose of the container in the regular laboratory trash, in accordance with your institution's
policies for non-hazardous solid waste.

. Disposal of Non-Hazardous Aqueous Waste:

If AMG 487 (S-enantiomer) is in a small volume of a water-miscible, non-hazardous solvent,
it may be permissible to dispose of it down the sanitary sewer.

CRITICAL: Before drain disposal, ensure that this practice is permitted by your local
wastewater authority and your institution's environmental health and safety (EHS)
department.
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e If permitted, flush with a large volume of water (at least 20 parts water to 1 part waste
solution) to ensure adequate dilution.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of AMG
487 (S-enantiomer).
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Start: Have AMG 487 (S-enantiomer) for Disposal

Identify Waste Type

Solid (Pure Compound or Contaminated Labware) Liquid (Solution)

A

Is the solvent hazardous?

Package in a sealed, labeled container

Non-Hazardous, Water-Miscible Solvent

Dispose of in regular laboratory trash Yes

Is drain disposal permitted by EHS?

No
(Treat as hazardous waste)

Treat as Hazardous Waste
Follow Institutional EHS Protocol

Flush down sanitary sewer with copious amounts of water

End of Disposal Process

Click to download full resolution via product page

Caption: Decision workflow for the disposal of AMG 487 (S-enantiomer).
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Disclaimer: The information provided is based on publicly available safety data and general
laboratory waste disposal guidelines. Always consult your institution's specific Environmental
Health and Safety (EHS) protocols and local regulations before disposing of any chemical
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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